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Compound of Interest

2-(6-Bromopyridin-3-yl)pyrrolidine-

Compound Name:
1-carbaldehyde

Cat. No.: B11806112

Get Quote

Executive Summary & Chemical Identity

The molecular formula C10H11BrN20 represents a diverse class of nitrogenous heterocycles

and amide derivatives often utilized as intermediates in medicinal chemistry. In drug
development, this formula frequently corresponds to scaffolds such as brominated
benzimidazolones, pyridine carboxamides, or amino-benzazepinones. These structures serve
as critical pharmacophores in the design of kinase inhibitors, GPCR ligands, and fragment-
based drug discovery (FBDD) campaigns.

This guide provides a rigorous technical analysis of the physicochemical properties, mass
spectrometric identification, and synthetic pathways relevant to this chemical space.

Core Chemical Data
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Property Value Technical Note

Molecular Formula C10H11BrN20

Based on standard atomic

Average Molecular Weight 255.11 g/mol )
weights.[1]
_ , Calculated using "°Br
Monoisotopic Mass 254.00548 Da
(50.69%).
) Indicates presence of aromatic
Degree of Unsaturation 6.5 ) )
rings/multiple bonds.
Heavy Atom Count 14 Non-hydrogen atoms.[1]
Signature doublet due to
Isotope Pattern M : M+2 (1:[2]1)

Bromine (7°Br/81Br).

Mass Spectrometry Forensics: The Bromine
Signature

For researchers identifying CL10H11BrN20, the most definitive analytical feature is the isotopic
distribution in Mass Spectrometry (MS). Unlike chlorinated compounds (3:1 ratio), brominated
compounds exhibit a distinct 1:1 doublet for the molecular ion.[2]

Isotopic Abundance Logic

e 79Br (50.69%): Contributes to the base peak (M) at m/z 254.00.[3][4]
e 81Br (49.31%): Contributes to the M+2 peak at m/z 256.00.

» Result: A spectrum showing two peaks of nearly equal intensity separated by 2 Da.[5]

Analytical Decision Workflow

The following diagram outlines the logic flow for confirming the C10H11BrN20O scaffold using
LC-MS data.
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Figure 1: Mass Spectrometry decision tree for validating brominated scaffolds.
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Structural Isomerism in Drug Design

The formula C10H11BrN20 is not specific to a single molecule. In drug development, it
typically refers to one of three primary structural classes. Distinguishing these requires *H-NMR
and 3C-NMR.

Key Isomeric Classes

Representative NMR Diagnostic L
Class Application
Structure Feature

Triplet (~3.5 ppm) for - )
o 3-(3-bromopropyl)-1H- ) GPCR Ligands (e.g.,
Benzimidazolones o CH2Br; Aromatic ) ]
benzimidazol-2-one Dopamine/Serotonin).
ABCD system.

o 5-bromo-N-but-3- Olefinic protons (5.0- ) o
Pyridine o o Kinase Inhibitors
] enylpyridine-2- 6.0 ppm); Pyridine
Carboxamides ) (Type 11).[3]
carboxamide protons (8.5+ ppm).
] 3-amino-7-bromo- Chiral center methine
Amino- ]
] tetrahydro-1- proton; Lactam NH CNS active agents.
Benzazepinones ] ]
benzazepin-2-one signal.

Synthetic Protocols

Researchers synthesizing C10H11BrN20O derivatives typically employ convergent synthetic
routes. Below is a standard protocol for the Benzimidazolone isomer (Class 1), a common
intermediate.

Protocol: Alkylation of Benzimidazolone

Objective: Synthesis of 3-(3-bromopropyl)-1H-benzimidazol-2-one.
Reagents:

e 1,3-Dihydro-2H-benzimidazol-2-one (Starting Material)

e 1,3-Dibromopropane (Alkylating Agent - Excess)

o Potassium Carbonate (
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) or Sodium Hydride (

)

o Acetonitrile (
) or DMF

Step-by-Step Methodology:

Activation: Dissolve benzimidazolone (1.0 eq) in anhydrous MeCN. Add

(1.5 eq) and stir at 60°C for 30 mins to deprotonate the N-H.

o Alkylation: Add 1,3-dibromopropane (3.0 eq) dropwise. Note: Excess is crucial to prevent
dimerization (bis-alkylation).

o Reflux: Heat to reflux (80°C) for 4-6 hours. Monitor by TLC (EtOAc/Hexane 1:1) or LC-MS.
o Workup: Filter off inorganic salts. Concentrate the filtrate in vacuo.

 Purification: Purify residue via Flash Column Chromatography (SiO2). Elute with gradient O-
5% MeOH in DCM.

» Validation: Confirm product (C10H11BrN20) via MS (m/z 254/256) and NMR (verify
integration of propyl chain).

Retrosynthetic Logic

The following diagram illustrates the retrosynthetic disconnection for two common
C10H11BrN20 isomers.
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Figure 2: Retrosynthetic analysis for two distinct isomers of CLOH11BrN20.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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